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The use of vacuum impregnation with onion and beetroot juice can help with the challenge of modifying plant tissue and fits in with current trends in the development of plant-based snacks. This study aimed to determine the effect of vacuum impregnation (VI) as a pretreatment before drying on the volatile compounds, texture profile, color, dry matter, water activity, and density of cauliflower. The pretreatment was carried out at a pressure of 0.06 MPa, and the total process time was 21 min. Two types of impregnation solutions were used: onion juice and beetroot juice. The samples were dried by freeze- drying and vacuum. Numerous volatile compounds were identified: twenty-two for raw cauliflower, twenty-nine for cauliflower after VI with beetroot juice, and twenty-four for cauliflower after vacuum impregnation with onion juice. The following volatile com- pounds were present in the highest amounts: 1-heptene, 2-methyl-(>60%), 2-ethylcyclo- butanol (>4%), nona-3,5-dien-2-one (>1.8%), and two unidentified compounds, unknown 1 (probably an isomer of nona-3,5-dien-2-one (>1.8%)) and unknown 2 (probably a fatty acid) (>9.8%). The pretreatment had a significant effect on water activity, density, texture profile and color. The freeze-drying method proved to be effective in obtaining lower val- ues of water activity and density. In addition, dried products obtained by this method were characterized by a higher degree of color recovery after rehydration and textural properties similar to fresh raw material. The use of different impregnation solutions had a significant impact on the properties studied. The greatest color change occurred in cau- liflower treated with beetroot juice.